Cas no 1361605-25-5 (3-Chloro-4-(2,6-dichlorophenyl)pyridine)

• Product Name: 3-Chloro-4-(2,6-dichlorophenyl)pyridine
• CAS No: 1361605-25-5
• MF: C₁₁H₆Cl₃N
• MW: 258.531039714813
• CID: 4927160
• Update Time: 2025-11-01

3-Chloro-4-(2,6-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(2,6-dichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3N/c12-8-2-1-3-9(13)11(8)7-4-5-15-6-10(7)14/h1-6H
• InChI Key： SQJJGQSTKZAZQT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CN=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(2,6-dichlorophenyl)pyridine

Professional Introduction to 3-Chloro-4-(2,6-dichlorophenyl)pyridine (CAS No. 1361605-25-5)

3-Chloro-4-(2,6-dichlorophenyl)pyridine, with the CAS number 1361605-25-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic compound has garnered attention due to its versatile structural framework and potential applications in drug development. The presence of multiple chlorine substituents on the phenyl ring and the pyridine core imparts unique electronic and steric properties, making it a valuable intermediate in synthesizing various bioactive molecules.

The compound's structure, featuring a 3-chloro substituent on the pyridine ring and a 4-(2,6-dichlorophenyl) moiety, suggests its utility in constructing complex molecular architectures. Such structural features are often exploited in medicinal chemistry to enhance binding affinity, metabolic stability, and pharmacokinetic profiles of potential therapeutic agents. The dichlorophenyl group, in particular, is known for its ability to modulate electronic distributions across the molecule, which can be crucial for interactions with biological targets.

In recent years, there has been a growing interest in developing novel pyridine-based compounds for their pharmaceutical applications. The research community has leveraged the synthetic flexibility of 3-Chloro-4-(2,6-dichlorophenyl)pyridine to explore its role in various drug discovery programs. For instance, studies have demonstrated its utility as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chlorine atoms serve as handles for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more elaborate structures.

One of the most compelling aspects of this compound is its potential in developing small-molecule modulators of protein-protein interactions. The pyridine core is a common pharmacophore in many drugs due to its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. By incorporating chloro substituents at specific positions, researchers can fine-tune the compound's properties to achieve optimal binding affinity and selectivity. This approach has been particularly successful in targeting enzymes involved in metabolic pathways relevant to neurological disorders.

The synthesis of 3-Chloro-4-(2,6-dichlorophenyl)pyridine typically involves multi-step organic transformations starting from readily available aromatic precursors. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in constructing the desired molecular framework efficiently.

In addition to its role as an intermediate, 3-Chloro-4-(2,6-dichlorophenyl)pyridine has also been investigated for its potential applications in materials science. The compound's ability to form stable coordination complexes with metal ions has opened up avenues for developing novel catalysts and functional materials. These complexes exhibit unique electronic properties that can be exploited in optoelectronic devices and sensors.

The pharmacological profile of derivatives of 3-Chloro-4-(2,6-dichlorophenyl)pyridine has been extensively studied in preclinical models. Researchers have focused on identifying compounds that exhibit potent activity against disease-causing targets while maintaining a favorable safety profile. Preliminary data suggest that certain derivatives show promise in treating conditions such as autoimmune diseases and neurodegenerative disorders. These findings underscore the importance of this compound as a building block for innovative therapeutics.

The future direction of research involving 3-Chloro-4-(2,6-dichlorophenyl)pyridine is likely to focus on expanding its synthetic utility and exploring new biological applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 3-Chloro-4-(2,6-dichlorophenyl)pyridine (CAS No. 1361605-25-5) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features and synthetic versatility make it an indispensable tool for researchers seeking to develop innovative solutions to complex challenges in medicine and technology.